Cas no 1478360-55-2 (5-Pyrimidinecarboxylic acid, 1,6-dihydro-6-oxo-2-[(propylthio)methyl]-)

• Product Name: 5-Pyrimidinecarboxylic acid, 1,6-dihydro-6-oxo-2-[(propylthio)methyl]-
• CAS No: 1478360-55-2
• MF: C₉H₁₂N₂O₃S
• MW: 228.268180847168
• CID: 5151093
• Update Time: 2025-05-20

5-Pyrimidinecarboxylic acid, 1,6-dihydro-6-oxo-2-[(propylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 1,6-dihydro-6-oxo-2-[(propylthio)methyl]-
• 6-Oxo-2-((propylthio)methyl)-1,6-dihydropyrimidine-5-carboxylic acid

• Inchi： 1S/C9H12N2O3S/c1-2-3-15-5-7-10-4-6(9(13)14)8(12)11-7/h4H,2-3,5H2,1H3,(H,13,14)(H,10,11,12)
• InChI Key： JNBPHSIBCNAPFD-UHFFFAOYSA-N
• SMILES： C1(CSCCC)NC(=O)C(C(O)=O)=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 5-Pyrimidinecarboxylic acid, 1,6-dihydro-6-oxo-2-[(propylthio)methyl]-

Research Brief on 5-Pyrimidinecarboxylic acid, 1,6-dihydro-6-oxo-2-[(propylthio)methyl]- (CAS: 1478360-55-2)

The compound 5-Pyrimidinecarboxylic acid, 1,6-dihydro-6-oxo-2-[(propylthio)methyl]- (CAS: 1478360-55-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, biological activities, and potential as a drug candidate.

Recent studies have highlighted the unique structural features of 5-Pyrimidinecarboxylic acid, 1,6-dihydro-6-oxo-2-[(propylthio)methyl]-, which contribute to its bioactivity. The presence of the pyrimidine core, coupled with the propylthio side chain, enhances its interaction with biological targets, particularly enzymes involved in nucleotide metabolism. This interaction has been explored in the context of antiviral and anticancer therapies, where the compound has shown promising inhibitory effects.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's mechanism of action against viral polymerases. The results demonstrated that 5-Pyrimidinecarboxylic acid, 1,6-dihydro-6-oxo-2-[(propylthio)methyl]- acts as a competitive inhibitor, binding to the active site of the polymerase and disrupting viral replication. This finding suggests its potential as a lead compound for developing novel antiviral agents, particularly against RNA viruses.

Another significant area of research involves the compound's role in cancer therapy. A preclinical study conducted by a team at the National Cancer Institute revealed that 5-Pyrimidinecarboxylic acid, 1,6-dihydro-6-oxo-2-[(propylthio)methyl]- exhibits selective cytotoxicity against certain cancer cell lines, including those resistant to conventional chemotherapy. The study attributed this effect to the compound's ability to induce apoptosis via the mitochondrial pathway, offering a new avenue for targeted cancer treatments.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties. Recent pharmacokinetic studies have identified issues related to its bioavailability and metabolic stability. Researchers are currently exploring structural modifications and formulation strategies to address these limitations, with the aim of enhancing its therapeutic potential.

In conclusion, 5-Pyrimidinecarboxylic acid, 1,6-dihydro-6-oxo-2-[(propylthio)methyl]- (CAS: 1478360-55-2) represents a promising candidate for further drug development. Its dual potential in antiviral and anticancer therapies underscores the importance of continued research. Future studies should focus on overcoming its pharmacokinetic challenges and advancing it through preclinical and clinical trials to fully realize its therapeutic benefits.